Cas no 40982-31-8 (2-(1-chloroethyl)-1,3-thiazole)

• Product Name: 2-(1-chloroethyl)-1,3-thiazole
• CAS No: 40982-31-8
• MF: C₅H₆ClNS
• MW: 147.625838756561
• CID: 822023
• PubChem ID: 22285684
• Update Time: 2025-05-20

2-(1-chloroethyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-(1-chloroethyl)-Thiazole
• 2-(1-Chloroethyl)-1,3-thiazole
• 2-(1-chloroethyl)Thiazole
• 2-(1-Chloro-ethyl)-thiazole
• 1-(2-Thyazolyl)aethylchlorid
• AB1009754
• AK-53533
• AM100800
• FT-0688693
• KB-13638
• SureCN4137927
• DA-17331
• SCHEMBL4137927
• EN300-1272632
• AKOS014313348
• DTXSID80624384
• 40982-31-8
• 2-(1-chloroethyl)-1,3-thiazole

• MDL： MFCD13179619
• Inchi： 1S/C5H6ClNS/c1-4(6)5-7-2-3-8-5/h2-4H,1H3
• InChI Key： REGJKLHADIYSNP-UHFFFAOYSA-N
• SMILES： ClC(C)C1=NC=CS1

Computed Properties

• Exact Mass: 146.9909481g/mol
• Monoisotopic Mass: 146.9909481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 78.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.260
• Boiling Point: 178 ºC
• Flash Point: 62 ºC

Additional information on 2-(1-chloroethyl)-1,3-thiazole

2-(1-chloroethyl)-1,3-thiazole: A Comprehensive Overview

The compound with CAS No 40982-31-8, commonly referred to as 2-(1-chloroethyl)-1,3-thiazole, is a heterocyclic organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound belongs to the thiazole family, which is a five-membered ring consisting of two double bonds, one sulfur atom, and one nitrogen atom. The presence of the chloroethyl group at the second position of the thiazole ring introduces unique chemical properties that make it valuable for both academic research and industrial applications.

Thiazoles are known for their stability and ability to participate in a wide range of chemical reactions. The chloroethyl substituent in 2-(1-chloroethyl)-1,3-thiazole adds further functionality to the molecule, enabling it to serve as an intermediate in the synthesis of more complex organic compounds. Recent studies have highlighted its potential as a building block in the development of pharmaceuticals, agrochemicals, and advanced materials.

One of the most promising applications of 2-(1-chloroethyl)-1,3-thiazole lies in its role as an intermediate in drug discovery. Researchers have explored its ability to form bioactive molecules through various coupling reactions and cyclizations. For instance, the compound has been used in the synthesis of antimicrobial agents, where its sulfur-containing ring contributes to the molecule's ability to inhibit bacterial growth.

In addition to its pharmaceutical applications, 2-(1-chloroethyl)-1,3-thiazole has also found utility in materials science. Its ability to undergo polymerization under specific conditions has led to the development of novel polymers with unique mechanical and thermal properties. These polymers have potential applications in high-performance composites and advanced coatings.

The synthesis of 2-(1-chloroethyl)-1,3-thiazole involves a multi-step process that typically starts with the preparation of thioamide precursors. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, the use of transition metal catalysts has significantly improved the yield and purity of the product.

From a toxicological perspective, 2-(1-chloroethyl)-1,3-thiazole has been subjected to rigorous safety assessments to ensure its suitability for various applications. Studies have shown that while it exhibits moderate toxicity in acute exposure scenarios, its chronic effects are relatively low when handled under controlled conditions.

In conclusion, 2-(1-chloroethyl)-1,3-thiazole (CAS No 40982-31-8) is a versatile compound with a wide range of applications across different scientific disciplines. Its unique chemical properties and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potential uses for this compound, its significance in the field of organic chemistry is expected to grow further.